
5-Ethyl-2-nonanol natural occurrence

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 5-Ethyl-2-nonanol

CAS No.: 103-08-2

Cat. No.: S1513154

Get Quote

Confirmed Natural Occurrence

The Good Scents Company, a recognized database in the flavor and fragrance industry, explicitly categorizes

5-Ethyl-2-nonanol under "natural substances and extractives" and lists its occurrence as "found in

nature" [1]. This provides a clear confirmation that the compound is known to occur naturally, even though

the specific natural sources are not detailed in the search results.

Advanced Protocol for Detecting Natural Volatiles

While the search results do not contain a specific experimental protocol for 5-Ethyl-2-nonanol, a recent

study on Iranian black tea provides a highly relevant and advanced methodology for comprehensively

analyzing complex volatile organic compounds (VOCs) in natural products [2]. This protocol is particularly

suited for resolving complex scent profiles where target compounds may be present in trace amounts or

obscured by more abundant chemicals.

The workflow and relationship of this analytical method are illustrated below, showing the key steps from

sample preparation to data analysis.
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Workflow for comprehensive VOC analysis in natural products

Key Steps and Methodological Details:

Extraction: Volatile compounds were extracted from the samples using Headspace Solid-Phase
Microextraction (HS-SPME) with a 100 μm polydimethylsiloxane (PDMS) fiber [2].

Separation and Identification: The extracted volatiles were separated and identified using Gas
Chromatography–Mass Spectrometry (GC–MS). The GC was coupled to a mass spectrometer,

and a C7-C40 n-alkane series was used to calculate Retention Indices (RIs) to aid in compound
identification [2].

Data Resolution with MCR-ALS: A key innovation in this protocol is the use of the Multivariate
Curve Resolution-Alternating Least Square (MCR-ALS) chemometric technique. This method

mathematically deconvolutes the complex GC-MS data to resolve challenges like severe baseline
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drifts, overlapping peaks, and background noise, thereby revealing minor components that might

otherwise remain undetected [2].
Outcome: The application of this integrated approach allowed researchers to expand the number of

recognized volatile components in the tea samples from 54 to 256, demonstrating its power for a
comprehensive characterization of natural volatile profiles [2].

Basic Chemical Identity Data

The table below consolidates fundamental identifying information for 5-Ethyl-2-nonanol from various

chemical databases.

Property Value

CAS Registry Number 103-08-2 [1] [3] [4]

IUPAC Name 5-ethylnonan-2-ol [5] [1]

Molecular Formula C₁₁H₂₄O [5] [3] [4]

Molecular Weight 172.31 g/mol [5] [3]

SMILES CCCCC(CC)CCC(C)O [5]

Boiling Point ~223 - 225 °C (est.) [1] [3] [4]

Research Implications

The confirmation of 5-Ethyl-2-nonanol as a natural compound opens several research avenues. You could

investigate its biological function in its native source or explore its potential as a signature compound for

quality control or authentication of natural products. The advanced GC-MS/MCR-ALS protocol serves as a

powerful tool for such investigations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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